Cas no 244622-23-9 (Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, (1S,2S,4S)-)

Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, (1S,2S,4S)- structure
244622-23-9 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, (1S,2S,4S)-
CAS No:244622-23-9
MF:C8H9ClO
MW:156.609461545944
CID:245886
PubChem ID:10942712
Update Time:2025-04-19

Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, (1S,2S,4S)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, (1S,2S,4S)-
    • Bicyclo[2.2.1]hept-5-ene-2-carbonyl chloride, (1S,2S,4S)- (9CI)
    • DTXSID90449126
    • (1S,2S,4S)-Bicyclo[2.2.1]hept-5-ene-2-carbonyl chloride
    • 244622-23-9
    • Inchi: 1S/C8H9ClO/c9-8(10)7-4-5-1-2-6(7)3-5/h1-2,5-7H,3-4H2/t5-,6+,7-/m0/s1
    • InChI Key: HXYXVFUUHSZSNV-XVMARJQXSA-N
    • SMILES: ClC([C@H]1C[C@H]2C=C[C@@H]1C2)=O

Computed Properties

  • Exact Mass: 156.03427
  • Monoisotopic Mass: 156.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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